Cas no 1361831-45-9 (3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde)

3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde is a fluorinated and chlorinated biphenyl derivative with a reactive aldehyde functional group. Its unique structure, featuring halogen substitutions at the 3',5' and 3 positions, enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both chloro and fluoro substituents contributes to its electron-withdrawing properties, making it valuable for cross-coupling reactions and nucleophilic additions. The aldehyde group offers further functionalization potential, enabling the synthesis of more complex molecules. This compound is characterized by its high purity and stability, ensuring reliable performance in demanding synthetic applications.

3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde structure

1361831-45-9 structure

Product Name:3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde

CAS No:1361831-45-9

MF:C₁₃H₇Cl₂FO

MW:269.0984852314

CID:4993841

Update Time:2025-10-30

3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde
- Inchi： 1S/C13H7Cl2FO/c14-9-4-8(5-10(15)6-9)11-2-1-3-13(16)12(11)7-17/h1-7H
- InChI Key： MJFKXYUARKQVMK-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=1C=O)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 4.4
Topological Polar Surface Area: 17.1

3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011007776-250mg	3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde	1361831-45-9	97%	250mg	504.00 USD	2021-07-05
Alichem	A011007776-500mg	3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde	1361831-45-9	97%	500mg	782.40 USD	2021-07-05
Alichem	A011007776-1g	3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde	1361831-45-9	97%	1g	1,564.50 USD	2021-07-05

3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde

Comprehensive Overview of 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde (CAS No. 1361831-45-9)

3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde (CAS No. 1361831-45-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical research, and material science. This compound, characterized by its unique biphenyl backbone and functional groups, serves as a critical building block in the synthesis of more complex molecules. Its molecular structure, featuring dichloro and fluoro substituents, enhances its reactivity and selectivity, making it a valuable asset in modern chemical synthesis.

In recent years, the demand for halogenated biphenyl derivatives like 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde has surged, driven by their applications in drug discovery and advanced material development. Researchers are particularly interested in its potential role as a precursor for fluorescent probes and ligands for catalytic systems. The compound's aldehyde functionality allows for further derivatization, enabling the creation of diverse molecular architectures tailored to specific industrial or scientific needs.

From an environmental and sustainability perspective, the synthesis and application of 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde align with the growing focus on green chemistry. Innovations in catalytic processes and solvent-free reactions have improved the efficiency of producing such compounds while minimizing waste. This aligns with global trends toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's stability under various conditions makes it suitable for high-throughput screening in pharmaceutical labs. Its electron-withdrawing groups (chloro and fluoro) contribute to its utility in cross-coupling reactions, a hot topic in organic chemistry forums and academic discussions. These reactions are pivotal for constructing complex molecules used in drug candidates and functional materials.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde, ensuring purity and consistency for research applications. The compound's spectral data and solubility profiles are well-documented, facilitating its adoption in standardized protocols. This level of detail is crucial for labs focusing on reproducible synthesis, another frequently searched term in scientific databases.

In the context of intellectual property, 1361831-45-9 has been referenced in several patents related to antiviral agents and polymer additives. Its structural versatility allows it to serve as a key intermediate in proprietary formulations, highlighting its commercial relevance. Companies investing in custom synthesis often seek such compounds to accelerate their R&D pipelines.

Looking ahead, the role of 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde in emerging technologies like organic electronics and nanomaterials is under exploration. Its ability to modify electronic properties through halogen interactions positions it as a candidate for next-generation optoelectronic devices. This aligns with the broader industry shift toward sustainable electronics, a trending topic in both academic and industrial circles.

For researchers and procurement specialists, understanding the supply chain and storage requirements of CAS No. 1361831-45-9 is essential. Proper handling ensures the compound's longevity and performance in experimental settings. FAQs around shelf life and compatibility with other reagents are common in online queries, reflecting practical concerns in laboratory management.

In summary, 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxaldehyde exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted uses and adaptability to modern synthetic challenges make it a compound of enduring interest. As scientific inquiries evolve, this molecule is poised to remain at the forefront of advanced chemical research.